N-[(2-Ethoxypyridin-3-yl)methyl]-5,6-dimethylpyrimidine-4-carboxamide

• IUPAC Name: N-[(2-ethoxypyridin-3-yl)methyl]-5,6-dimethylpyrimidine-4-carboxamide
• InChI: InChI=1S/C15H18N4O2/c1-4-21-15-12(6-5-7-16-15)8-17-14(20)13-10(2)11(3)18-9-19-13/h5-7,9H,4,8H2,1-3H3,(H,17,20)
• InChI Key: GPHXPYLCACPVNN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC=N1)CNC(=O)C2=NC=NC(=C2C)C
• Molecular Formula: C15H18N4O2
• Molecular Weight: 286.33 g/mol
• CAS No.: 2415510-01-7

Description

“N-[(2-Ethoxypyridin-3-yl)methyl]-5,6-dimethylpyrimidine-4-carboxamide” is a complex organic compound. It contains a pyrimidine ring which is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. It also contains a pyridine ring which is a basic heterocyclic organic compound with the chemical formula C5H5N. It is structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the pyrimidine and pyridine rings, followed by the introduction of the various substituents. The exact methods would depend on the specific reagents and conditions available.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrimidine and pyridine rings, along with the various substituents. The ethoxy group attached to the pyridine ring would likely contribute to the overall polarity of the molecule.

Chemical Reactions Analysis

As an organic compound containing multiple functional groups, “this compound” would be expected to undergo a variety of chemical reactions. The exact reactions would depend on the conditions and reagents used.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the ethoxy group could increase its solubility in organic solvents.

Mechanism of Action

The mechanism of action of this compound is not clear without further information. If it’s a drug, it would interact with biological targets in the body to exert its effects. The exact targets and mode of action would depend on the specific structure of the compound.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with all chemicals, it should be handled with appropriate safety precautions.

Future Directions

The future research directions for this compound could include further studies to elucidate its mechanism of action, potential applications in medicine or industry, and methods to optimize its synthesis.